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Abstract

N-Methyl-DL-alanine is a non-proteinogenic amino acid derivative that has garnered significant
interest within the scientific community. Its unique structural modification, the presence of a
methyl group on the nitrogen atom of the alanine backbone, imparts distinct physicochemical
properties that make it a valuable tool in various research and development applications. This
technical guide provides an in-depth overview of N-Methyl-DL-alanine, encompassing its
chemical and physical characteristics, detailed experimental protocols for its synthesis and
purification, comprehensive analytical methodologies, and a summary of its current applications
in the fields of peptide synthesis, metabolic research, and neuroscience.

Physicochemical Properties

N-Methyl-DL-alanine is a white crystalline powder with good stability and solubility in aqueous
solutions.[1] The presence of the methyl group on the alpha-amino group introduces steric
hindrance, which can influence its reactivity and biological interactions.[2] A summary of its key
physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of N-Methyl-DL-alanine
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Property Value References

CAS Number 600-21-5 [2][3]14]

Molecular Formula CaHsNO2 [21[31[5]

Molecular Weight 103.12 g/mol [21[31[5]

Appearance White to off-white crystalline 1AL
powder

Melting Point 295 -299 °C [3]

Purity 298% (NMR, TLC) [21[3114]
Good solubility in water

Solubility (approx. 50g/100mL); slightly 6171

soluble in methanol and

ethanol; insoluble in ether.

SMILES String

CNC(C)C(0)=0

[2]

InChl Key

GDFAOVXKHJXLEI-
UHFFFAOYSA-N

[2]

Storage Conditions

Store at 0 - 8 °C, hygroscopic.

(31418l

Synthesis and Purification
Synthesis of N-Methyl-DL-alanine

A common method for the synthesis of N-Methyl-DL-alanine involves the reaction of a-

bromopropionic acid with methylamine.[9] This nucleophilic substitution reaction replaces the

bromine atom with a methylamino group.

Experimental Protocol: Synthesis from a-Bromopropionic Acid and Methylamine

This protocol is a general guideline and should be performed in a well-ventilated fume hood

with appropriate personal protective equipment.

e Reaction Setup: In a suitable reaction vessel, dissolve a-bromopropionic acid in a solution of

agueous methylamine. The reaction is typically carried out at room temperature.
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» Reaction Progression: Allow the mixture to stand for several days to ensure the completion
of the reaction.[9]

o Work-up: Concentrate the reaction mixture under reduced pressure to remove excess
methylamine and water.

« |solation: The crude N-Methyl-DL-alanine can be precipitated from the concentrated solution
by the addition of a less polar solvent, such as methanol or ethanol.[9]

« Filtration: Collect the crude product by vacuum filtration and wash with a small amount of
cold solvent.

Purification by Recrystallization

Recrystallization is a standard method for the purification of crude N-Methyl-DL-alanine.[7] The
choice of solvent is critical, with a water/methanol mixture being a common and effective
system.[7]

Experimental Protocol: Recrystallization

» Dissolution: Dissolve the crude N-Methyl-DL-alanine in a minimal amount of hot deionized
water with stirring.[5][7]

» Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal
and stir for a few minutes before hot filtration.[7]

» Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel to remove any
insoluble impurities.[7]

o Precipitation: Slowly add methanol (approximately 5 times the volume of water used) to the
hot filtrate until the solution becomes slightly turbid.[7] If a precipitate forms, add a few drops
of hot water to redissolve it.[5]

o Crystallization: Allow the solution to cool slowly to room temperature, then place it in a
refrigerator (0-4 °C) overnight to facilitate maximum crystal formation.[7]

« |solation and Drying: Collect the purified crystals by vacuum filtration, wash with a small
amount of cold 1:1 water/methanol solution, and dry under vacuum to a constant weight.[5]
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[7]

Analytical Methodologies

Accurate characterization and quantification of N-Methyl-DL-alanine are crucial for its
application in research and development. Several analytical techniques are commonly
employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of N-Methyl-DL-alanine.
Sample Preparation for NMR

» Dissolution: Dissolve 5-25 mg of N-Methyl-DL-alanine in approximately 0.6-0.8 mL of a
suitable deuterated solvent (e.g., D20, CD30OD, or DMSO-de).[3] For 13C NMR, a more
concentrated solution is preferred.[3]

« Filtration: Filter the solution through a glass wool plug in a Pasteur pipette directly into a
clean NMR tube to remove any particulate matter.[3]

e Volume Adjustment: Ensure the sample height in the NMR tube is at least 4.5 cm for proper
shimming.[3]

Table 2: Predicted *H and 3C NMR Spectral Data for N-Methyl-DL-alanine[3]
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Coupling Constant

1H NMR Chemical Shift (ppm)  Multiplicity ) in Hz
H-2 (a-H) ~3.0-35 Quartet (q) ~7.0

H-3 (B-CHs) ~1.3-15 Doublet (d) ~7.0
N-CHs ~2.3-2.6 Singlet (s)

13C NMR Chemical Shift (ppm)

C-1(C=0) ~175 - 180

C-2 (a-C) ~55 - 60

C-3 (B-C) ~15-20

N-CHs ~30-35

Gas Chromatography-Mass Spectrometry (GC-MS)

Due to its polar nature, N-Methyl-DL-alanine requires derivatization to increase its volatility for
GC-MS analysis.[3][4] Silylation is a common derivatization method.[4]

Experimental Protocol: GC-MS Analysis with Silylation

o Sample Preparation: Place a known amount of the N-Methyl-DL-alanine sample in a reaction
vial and dry it completely.[3]

» Derivatization: Add a silylating agent, such as N-methyl-N-(trimethylsilyl)trifluoroacetamide
(MSTFA), to the dried sample. Seal the vial and heat (e.g., at 70-100°C) for a specified time
to complete the reaction.[3][4]

o GC-MS Analysis: Inject an aliquot of the derivatized sample into the GC-MS system. The gas
chromatograph will separate the components before they are ionized and detected by the
mass spectrometer.[3]

Table 3: Key Peaks from the GC-MS Spectrum of a Derivative of N-Methyl-L-alanine[3]
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m/z Relative Intensity (%)
73 100.00

130 93.89

131 13.71

147 11.81

74 9.51

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the functional groups present in N-Methyl-DL-

alanine.

Sample Preparation for FTIR (ATR Method)

o Crystal Cleaning: Ensure the Attenuated Total Reflectance (ATR) crystal is clean.

e Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.[3]

o Sample Application: Place a small amount of N-Methyl-DL-alanine powder directly onto the
ATR crystal.[3]

e Spectrum Acquisition: Apply pressure to ensure good contact and acquire the FTIR

spectrum.[3]

Table 4: Expected Characteristic IR Absorption Bands for N-Methyl-DL-alanine[3]
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Expected Wavenumber

Functional Group Vibrational Mode
(cm~)

O-H (Carboxylic Acid) Stretching 2500 - 3300 (broad)
N-H (Amine) Stretching 3300 - 3500

C-H (Alkyl) Stretching 2850 - 3000

C=0 (Carboxylic Acid) Stretching 1700 - 1725

N-H (Amine) Bending 1550 - 1650

C-N Stretching 1020 - 1250

Biological Roles and Applications

N-Methyl-DL-alanine serves as a versatile building block and research tool in several scientific
domains.

Peptide Synthesis

The incorporation of N-methylated amino acids, such as N-Methyl-DL-alanine, into peptides
can enhance their pharmacokinetic properties, including improved metabolic stability and
membrane permeability.[1][3] However, the steric hindrance from the N-methyl group can make
peptide bond formation challenging, often requiring the use of potent coupling reagents like
HATU.[2]
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Caption: A generalized workflow for the incorporation of N-Methyl-DL-alanine into a peptide
chain using solid-phase peptide synthesis (SPPS).

Metabolic and Neuroscience Research

N-Methyl-DL-alanine is utilized in metabolic studies to investigate amino acid transport
mechanisms and metabolic pathways.[3][10] It is also employed in neuropharmacological
research to explore its effects on neurotransmitter systems, given its structural similarity to
other amino acids.[3][8][10] While research has explored the role of D-alanine as a co-agonist
at the NMDA receptor, the specific and direct interactions of N-Methyl-DL-alanine with
neurotransmitter receptors require further investigation.[1][11]

Potential as a Migraine Biomarker

Some studies have suggested that N-Methyl-DL-alanine could be a potential biomarker for
migraines.[6][12] However, the underlying mechanisms and its specificity and sensitivity as a
diagnostic tool are still under investigation and require further clinical validation.[13]

Safety and Handling
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N-Methyl-DL-alanine should be handled in accordance with standard laboratory safety
procedures. It is recommended to use personal protective equipment, including safety glasses
and gloves. The material should be handled in a well-ventilated area to avoid inhalation of the
powder. For detailed safety information, refer to the Safety Data Sheet (SDS).[10]

Conclusion

N-Methyl-DL-alanine (CAS 600-21-5) is a valuable and versatile non-proteinogenic amino acid
with a growing number of applications in scientific research and drug development. Its unique
properties, stemming from the N-methylation of the alanine structure, make it a key component
in the synthesis of modified peptides with enhanced therapeutic potential. The detailed
protocols and analytical data presented in this guide are intended to support researchers and
scientists in the effective utilization of N-Methyl-DL-alanine in their work. Further research into
its biological activities, particularly in the context of neuroscience and its potential as a
biomarker, is warranted to fully elucidate its therapeutic and diagnostic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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